Cas no 1596908-94-9 (methyl 3-amino-4-cyclobutyl-3-methylbutanoate)

• Product Name: methyl 3-amino-4-cyclobutyl-3-methylbutanoate
• CAS No: 1596908-94-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6411529
• PubChem ID: 116225513
• Update Time: 2025-05-24

methyl 3-amino-4-cyclobutyl-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-cyclobutyl-3-methylbutanoate
• EN300-1284608
• 1596908-94-9

• Inchi： 1S/C10H19NO2/c1-10(11,7-9(12)13-2)6-8-4-3-5-8/h8H,3-7,11H2,1-2H3
• InChI Key： QXORUIBOJPVALG-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)(CC1CCC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-4-cyclobutyl-3-methylbutanoate

Introduction to Methyl 3-Amino-4-Cyclobutyl-3-Methylbutanoate (CAS No. 1596908-94-9)

Methyl 3-amino-4-cyclobutyl-3-methylbutanoate, with the CAS number 1596908-94-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring and an amino group, making it a versatile molecule with potential applications in drug design and material science. The methyl group attached to the butanoate ester further enhances its chemical reactivity and biological activity.

The synthesis of methyl 3-amino-4-cyclobutyl-3-methylbutanoate involves a series of carefully designed reactions, including alkylation, esterification, and ring-forming processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the stereochemical properties of this molecule, revealing its potential as a chiral building block in asymmetric synthesis.

One of the most promising applications of methyl 3-amino-4-cyclobutyl-3-methylbutanoate lies in its role as a precursor for bioactive compounds. Studies have shown that this compound can be transformed into various pharmacophores with anti-inflammatory, antioxidant, and neuroprotective properties. For instance, derivatives of this compound have been tested in preclinical models for their ability to inhibit enzymes associated with chronic inflammatory diseases.

In addition to its medicinal applications, methyl 3-amino-4-cyclobutyl-3-methylbutanoate has also been investigated for its potential in materials science. Its rigid cyclobutane ring structure makes it an attractive candidate for use in polymer synthesis and nanotechnology. Recent research has focused on incorporating this compound into self-healing polymers, where its unique mechanical properties contribute to enhanced durability and flexibility.

The biological evaluation of methyl 3-amino-4-cyclobutyl-3-methylbutanoate has revealed intriguing insights into its pharmacokinetics and toxicity profile. Preclinical studies indicate that this compound exhibits moderate bioavailability and low toxicity, making it a viable candidate for further drug development. Furthermore, its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems.

From a structural standpoint, methyl 3-amino-4-cyclobutyl-3-methylbutanoate is notable for its hybridization of functional groups. The combination of an amino group and a cyclobutane ring creates a molecule with both nucleophilic and electrophilic reactivity, enabling it to participate in a wide range of chemical transformations. This versatility has made it a valuable tool in organic synthesis laboratories worldwide.

Recent advancements in computational chemistry have also shed light on the electronic properties of methyl 3-amino-4-cyclobutyl-3-methylbutanoate. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic transitions, which could be harnessed for applications in optoelectronics and sensors. These findings underscore the importance of continued research into the fundamental properties of this compound.

In conclusion, methyl 3-amino-4-cyclobutyl-3-methylbutanoate (CAS No. 1596908-94-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features, synthetic accessibility, and biological activity make it an invaluable resource for researchers in academia and industry alike. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.